Cas no 941975-02-6 (N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-3-methoxybenzamide)

• Product Name: N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-3-methoxybenzamide
• CAS No: 941975-02-6
• MF: C₁₇H₁₈N₂O₄S
• MW: 346.400823116302
• CID: 5506220
• Update Time: 2025-05-21

N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[3-(1,1-dioxido-2-isothiazolidinyl)phenyl]-3-methoxy-
• N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-3-methoxybenzamide

• Inchi： 1S/C17H18N2O4S/c1-23-16-8-2-5-13(11-16)17(20)18-14-6-3-7-15(12-14)19-9-4-10-24(19,21)22/h2-3,5-8,11-12H,4,9-10H2,1H3,(H,18,20)
• InChI Key： ABWNTPKCGJCYQR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(N2CCCS2(=O)=O)=C1)(=O)C1=CC=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-3-methoxybenzamide

N-3-(1,1-Dioxo-1λ6,2-Thiazolidin-2-Yl)Phenyl-3-Methoxybenzamide: A Comprehensive Overview

The compound N-3-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)phenyl-3-methoxybenzamide, identified by the CAS number 941975-02-6, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzamides, which are widely studied for their diverse applications in drug discovery and materials science. The molecule's structure incorporates a thiazolidinone ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. This feature contributes to its unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise construction of this compound through multi-step synthesis strategies. Researchers have employed methodologies such as nucleophilic substitution, condensation reactions, and cyclization processes to achieve high yields and purity. The incorporation of the thiazolidinone moiety is particularly challenging due to its sensitivity to reaction conditions. However, optimized protocols have been developed to ensure robust synthesis under controlled conditions.

One of the most promising applications of N-3-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)phenyl-3-methoxybenzamide lies in its potential as a drug candidate. The compound exhibits moderate inhibitory activity against several enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These enzymes are key targets in the development of therapies for Alzheimer's disease and related conditions. Preclinical studies have demonstrated that this compound can cross the blood-brain barrier efficiently, making it a viable candidate for further exploration in clinical settings.

In addition to its pharmacological applications, this compound has shown utility in materials science. Its ability to form stable amide bonds makes it a valuable component in polymer chemistry. Researchers have explored its use as a building block for constructing functional polymers with tailored properties, such as improved thermal stability and mechanical strength. These polymers hold potential applications in advanced materials for electronics and aerospace industries.

Recent studies have also highlighted the environmental compatibility of N-3-(1,1-dioxo-1λ6,2-thiazolidin-2-Yl)phenyl-related compounds. Biodegradation assays have shown that under specific microbial conditions, these molecules can undergo enzymatic cleavage, reducing their persistence in natural ecosystems. This property is particularly important for ensuring sustainable chemical practices and minimizing ecological impact.

The structural versatility of this compound has led to its investigation in catalysis applications. The thiazolidinone moiety has been found to act as a ligand in transition metal complexes, facilitating selective catalytic transformations. For instance, palladium-catalyzed cross-coupling reactions using this ligand have demonstrated enhanced efficiency and substrate tolerance compared to traditional ligands. Such findings underscore the compound's potential as a versatile tool in organic synthesis.

In conclusion, N-3-(1,1-dioxo-lambda⁶,2-thiazolidin-2-Yl)phenyl-3-methoxybenzamide represents a multifaceted molecule with significant implications across various scientific domains. Its unique chemical structure enables diverse applications ranging from drug discovery to materials science and catalysis. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in advancing modern chemistry.